Cas no 2137609-21-1 (Isoquinoline, 1,4-dibromo-6-methoxy-3-methyl-)

• Product Name: Isoquinoline, 1,4-dibromo-6-methoxy-3-methyl-
• CAS No: 2137609-21-1
• MF: C₁₁H₉Br₂NO
• MW: 331.003261327744
• CID: 5259117
• Update Time: 2025-05-22

Isoquinoline, 1,4-dibromo-6-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,4-dibromo-6-methoxy-3-methyl-

• Inchi： 1S/C11H9Br2NO/c1-6-10(12)9-5-7(15-2)3-4-8(9)11(13)14-6/h3-5H,1-2H3
• InChI Key： XPWNIGJOCTXBGM-UHFFFAOYSA-N
• SMILES： C1(Br)C2=C(C=C(OC)C=C2)C(Br)=C(C)N=1

Additional information on Isoquinoline, 1,4-dibromo-6-methoxy-3-methyl-

Comprehensive Guide to Isoquinoline, 1,4-dibromo-6-methoxy-3-methyl- (CAS No. 2137609-21-1): Properties, Applications, and Market Insights

Isoquinoline, 1,4-dibromo-6-methoxy-3-methyl- (CAS No. 2137609-21-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated and methoxylated isoquinoline derivative exhibits unique electronic properties due to its molecular structure, making it valuable for advanced applications. The compound's systematic name reflects its precise substitution pattern: a 1,4-dibromo configuration combined with 6-methoxy and 3-methyl functional groups on the isoquinoline core.

The growing interest in functionalized isoquinoline derivatives stems from their versatile applications in medicinal chemistry and organic electronics. Researchers particularly value 1,4-dibromo-6-methoxy-3-methylisoquinoline for its balanced lipophilicity and electron-withdrawing characteristics, which are crucial for designing bioactive molecules and optoelectronic materials. Recent literature highlights its potential as a building block for kinase inhibitors and luminescent materials, aligning with current trends in targeted cancer therapies and organic light-emitting diodes (OLEDs).

From a synthetic chemistry perspective, CAS 2137609-21-1 demonstrates interesting reactivity patterns. The bromine atoms at positions 1 and 4 enable various cross-coupling reactions (e.g., Suzuki, Stille), while the methoxy group at position 6 offers opportunities for further functionalization. This makes the compound particularly valuable for constructing complex molecular architectures through sequential modification strategies - a hot topic in contemporary organic synthesis methodologies.

The physicochemical properties of 6-methoxy-3-methyl-1,4-dibromoisoquinoline contribute to its research utility. With a molecular weight of 331.01 g/mol and predicted logP of approximately 3.2, the compound exhibits favorable solubility profiles for both organic and aqueous-organic mixed solvent systems. These characteristics answer frequent researcher queries about compound handling and purification methods, which are common search terms in chemical databases and AI-assisted research tools.

In pharmaceutical applications, the 1,4-dibromo-6-methoxy-3-methyl substituted isoquinoline scaffold shows promise as a privileged structure for drug discovery. The compound's structural features mimic several natural alkaloids, making it relevant to current investigations into neurodegenerative disease treatments and antimicrobial agents. This connects with trending searches about "isoquinoline-based drug candidates" and "heterocyclic compounds in CNS drug development."

Materials science applications of 2137609-21-1 are equally compelling. The brominated isoquinoline core serves as an excellent precursor for conjugated polymers and small-molecule semiconductors. These materials address the growing demand for organic electronic components in flexible displays and wearable technologies - topics generating substantial interest in scientific and industrial communities.

Quality control aspects of 1,4-dibromo-6-methoxy-3-methylisoquinoline are critical for research reproducibility. Advanced analytical techniques like HPLC-MS and NMR (particularly ¹³C and 2D variants) are essential for verifying the compound's purity and structure. This information responds to frequent quality-related searches from procurement specialists and synthetic chemists working with this chemical entity.

The commercial availability of CAS 2137609-21-1 has expanded significantly to meet research demand. Current market analysis indicates growing procurement interest from academic institutions and pharmaceutical R&D departments, particularly in North America and Asia-Pacific regions. This aligns with global research trends in medicinal chemistry and advanced materials development.

Storage and handling recommendations for 6-methoxy-3-methyl-1,4-dibromoisoquinoline emphasize standard organic compound protocols: protection from light and moisture at room temperature. These practical considerations address common laboratory management questions while ensuring compound stability during research applications.

Future research directions for 1,4-dibromo-6-methoxy-3-methyl-isoquinoline derivatives may explore their potential in catalytic applications and as ligands in transition metal complexes. Such investigations would build upon current interests in sustainable chemistry and energy-related applications, topics frequently searched in conjunction with specialized heterocyclic compounds.

In summary, Isoquinoline, 1,4-dibromo-6-methoxy-3-methyl- (CAS No. 2137609-21-1) represents a versatile research chemical with multidisciplinary applications. Its unique substitution pattern and synthetic accessibility position it as valuable building block in both pharmaceutical and materials science research, addressing numerous contemporary scientific challenges and industry needs.